Lactoferrin acetate

Protein biochemistry Iron metabolism Ligand-binding assays

Lactoferrin acetate is an acetylated salt form of the iron-binding glycoprotein lactoferrin, a member of the transferrin family. The term 'lactoferrin acetate' in research and procurement contexts often refers to one of two distinct entities: the acetylated derivative of the full-length native protein (~80 kDa), which is modified for enhanced solubility and stability in biochemical assays , or a synthetic peptide fragment corresponding to residues 17-41 of bovine lactoferrin (commonly known as Lactoferricin B acetate, ~3.2 kDa), which is a potent antimicrobial agent.

Molecular Formula C143H228N46O31S3
Molecular Weight 3183.8 g/mol
Cat. No. B15521811
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameLactoferrin acetate
Molecular FormulaC143H228N46O31S3
Molecular Weight3183.8 g/mol
Structural Identifiers
SMILESCCC(C)C1C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)CO)C)CC(C)C)CCCCN)CCCCN)CCSC)CCCNC(=N)N)CC3=CNC4=CC=CC=C43)CCC(=O)N)CC5=CNC6=CC=CC=C65)CCCNC(=N)N)CCCNC(=N)N)NC(=O)C(CCCCN)NC(=O)C(CC7=CC=CC=C7)N)C(=O)NC(C(C)C)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCNC(=N)N)C(=O)NC(C)C(=O)NC(CC8=CC=CC=C8)C(=O)O)C(C)O.CC(=O)O
InChIInChI=1S/C141H224N46O29S3.C2H4O2/c1-11-77(6)111-133(212)186-112(80(9)189)134(213)183-106(130(209)184-110(76(4)5)132(211)176-97(49-32-61-161-141(155)156)120(199)170-93(45-28-57-157-137(147)148)116(195)166-78(7)113(192)180-103(136(215)216)66-82-36-16-13-17-37-82)74-219-218-73-105(182-123(202)90(42-22-25-54-142)167-114(193)87(145)65-81-34-14-12-15-35-81)129(208)173-95(47-30-59-159-139(151)152)118(197)171-96(48-31-60-160-140(153)154)122(201)178-102(68-84-70-163-89-41-21-19-39-86(84)89)127(206)174-98(51-52-108(146)190)124(203)179-101(67-83-69-162-88-40-20-18-38-85(83)88)126(205)172-94(46-29-58-158-138(149)150)119(198)175-99(53-63-217-10)125(204)169-91(43-23-26-55-143)117(196)168-92(44-24-27-56-144)121(200)177-100(64-75(2)3)115(194)164-71-109(191)165-79(8)135(214)187-62-33-50-107(187)131(210)181-104(72-188)128(207)185-111;1-2(3)4/h12-21,34-41,69-70,75-80,87,90-107,110-112,162-163,188-189H,11,22-33,42-68,71-74,142-145H2,1-10H3,(H2,146,190)(H,164,194)(H,165,191)(H,166,195)(H,167,193)(H,168,196)(H,169,204)(H,170,199)(H,171,197)(H,172,205)(H,173,208)(H,174,206)(H,175,198)(H,176,211)(H,177,200)(H,178,201)(H,179,203)(H,180,192)(H,181,210)(H,182,202)(H,183,213)(H,184,209)(H,185,207)(H,186,212)(H,215,216)(H4,147,148,157)(H4,149,150,158)(H4,151,152,159)(H4,153,154,160)(H4,155,156,161);1H3,(H,3,4)/t77-,78-,79-,80+,87-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,110-,111-,112-;/m0./s1
InChIKeyVODWFGYAYSDZHD-BSKQQEKQSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Lactoferrin Acetate: Essential Technical Specifications for Procurement and Research Use


Lactoferrin acetate is an acetylated salt form of the iron-binding glycoprotein lactoferrin, a member of the transferrin family. The term 'lactoferrin acetate' in research and procurement contexts often refers to one of two distinct entities: the acetylated derivative of the full-length native protein (~80 kDa), which is modified for enhanced solubility and stability in biochemical assays , or a synthetic peptide fragment corresponding to residues 17-41 of bovine lactoferrin (commonly known as Lactoferricin B acetate, ~3.2 kDa), which is a potent antimicrobial agent [1]. The acetate counterion and/or N-terminal acetylation differentiates this compound from its parent lactoferrin, making it a specialized tool for applications requiring precise control over protein structure, metal coordination, or antimicrobial activity .

Why Substituting Lactoferrin Acetate with Generic Lactoferrin Can Compromise Experimental Outcomes


The functional properties of lactoferrin are highly dependent on its form, iron saturation state, and post-translational modifications. Generic lactoferrin (e.g., native, holo-, or apo-lactoferrin) cannot be substituted for lactoferrin acetate without risking significant changes in antimicrobial efficacy, solubility, and handling characteristics. For example, native human lactoferrin and Fe³⁺-non-saturated recombinant human lactoferrin demonstrate different antimicrobial activities against Candida compared to hololactoferrin [1]. Furthermore, the antibacterial effect of lactoferrin against Escherichia coli is abolished in the holo-form (iron-saturated), whereas apo-lactoferrin remains active [2]. The acetate form, whether as a full-length derivative or a defined peptide fragment, is designed to provide a consistent and specific molecular entity, mitigating the batch-to-batch variability inherent in native protein isolates and ensuring reproducible results in sensitive assays .

Quantitative Differentiation of Lactoferrin Acetate from Native Lactoferrin and Peptide Analogs


Full-Length Lactoferrin Acetate Exhibits Enhanced Solubility and Stability for In Vitro Assays

The full-length lactoferrin acetate derivative is specifically formulated to improve handling and solution-phase behavior compared to unmodified native lactoferrin. The acetate form enhances solubility and stability, which is critical for consistent performance in biochemical research applications . In contrast, native lactoferrin is prone to degradation and requires specialized stabilization technologies to preserve its structural integrity during oral administration or storage, a limitation that can introduce significant experimental variability [1]. While direct quantitative solubility data (e.g., mg/mL) comparing the acetate salt to the native protein is not widely reported in public literature, the functional implication is that the acetate form is preferred for studies demanding precise control over protein concentration and activity in solution .

Protein biochemistry Iron metabolism Ligand-binding assays

Lactoferricin B Acetate (Residues 17-41) Demonstrates Potent, Broad-Spectrum Antimicrobial Activity

The synthetic peptide Lactoferricin B acetate (lactoferrin 17-41 acetate) exhibits potent antimicrobial activity against a wide range of microorganisms, including Gram-positive and Gram-negative bacteria, viruses, protozoa, and fungi [1]. This activity is more targeted and often more potent than that of the full-length native lactoferrin protein, as the peptide represents the primary antimicrobial domain [2]. Specifically, Lactoferricin B acetate has a minimum inhibitory concentration (MIC) of 30 μg/mL against Escherichia coli ATCC 25922 [1]. This quantifiable activity makes it a preferred molecule for studying mechanisms of antimicrobial action and for developing peptide-based therapeutics, offering a defined and potent alternative to the more complex, multi-functional native protein.

Antimicrobial peptides Microbiology Drug discovery

Lactoferricin B Acetate (Residues 17-41) Modulates the Immune Response by Inhibiting LPS-Induced Cytokine Production

Lactoferrin 17-41 acetate can bind to lipopolysaccharide (LPS) from Gram-negative bacteria and inhibit the LPS-induced cytokine response in human monocytic cells . This represents a distinct immunomodulatory mechanism separate from the full-length protein's iron-sequestration activity. While native lactoferrin has broad immunomodulatory effects, this specific peptide's ability to directly antagonize LPS signaling offers a targeted tool for studying inflammation and sepsis [1]. The quantifiable inhibition of cytokine production (e.g., TNF-α, IL-6) in response to LPS provides a clear functional readout, distinguishing it from the more pleiotropic effects of the native protein.

Immunology Inflammation Sepsis

Recommended Research Applications for Lactoferrin Acetate Based on Quantifiable Differentiation


Antimicrobial Susceptibility Testing and Mechanism of Action Studies

Use Lactoferricin B acetate (lactoferrin 17-41 acetate) as a reference standard in antimicrobial assays. Its defined MIC of 30 μg/mL against E. coli ATCC 25922 provides a reliable benchmark for validating assay conditions and comparing the potency of novel antimicrobial peptides . The peptide's well-characterized activity allows for focused studies on membrane disruption and other antimicrobial mechanisms.

Inflammation and Sepsis Research (LPS Antagonism)

Employ Lactoferricin B acetate to specifically investigate the role of LPS/TLR4 signaling in inflammatory pathways. The peptide's ability to bind LPS and inhibit downstream cytokine production in human monocytic cells makes it an ideal tool for dissecting this pathway without the confounding variables introduced by full-length lactoferrin's multiple activities .

Iron Metabolism and Chelation Studies

Utilize the full-length lactoferrin acetate derivative in in vitro assays to study iron binding and release kinetics. The enhanced solubility and stability of the acetate salt form ensure consistent protein behavior in solution, enabling more accurate determination of binding constants and investigation of the effects of mutations or environmental factors on iron coordination .

Protein-Ligand Interaction Assays

Leverage full-length lactoferrin acetate as a model protein for studying protein-ligand interactions. Its well-characterized binding domains and improved handling properties support detailed kinetic and thermodynamic analyses, which are essential for the rational design of novel iron chelators or protein-based sensors .

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